Cas no 93921-08-5 (palmitic acid, diamide with N-(2-aminomethylethyl)propylenediamine)

• Product name: palmitic acid, diamide with N-(2-aminomethylethyl)propylenediamine
• CAS No: 93921-08-5
• MF: C₃₈H₇₇N₃O₂
• MW: 608.036891698837
• CID: 1982288
• PubChem ID: 56844022

palmitic acid, diamide with N-(2-aminomethylethyl)propylenediamine Chemical and Physical Properties

Names and Identifiers

• palmitic acid, diamide with N-(2-aminomethylethyl)propylenediamine
• N-[3-[2-(hexadecanoylamino)propylamino]propyl]hexadecanamide
• N-[1-({3-[(1-Hydroxyhexadecylidene)amino]propyl}amino)propan-2-yl]hexadecanimidic acid
• EINECS 300-135-8
• 93921-08-5
• DTXSID00917063

• Inchi： InChI=1S/C38H77N3O2/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-31-37(42)40-34-30-33-39-35-36(3)41-38(43)32-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h36,39H,4-35H2,1-3H3,(H,40,42)(H,41,43)
• InChI Key： ZZZCXHVSFGRWIH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)NCCCNCC(C)NC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 607.60157871Da
• Monoisotopic Mass: 607.60157871Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 35
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 70.2Ų